5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid (CAS: 1178125-12-6) is a fluorinated benzoic acid derivative featuring a benzyloxycarbonyl (Z) protecting group at the 5-position amino moiety and a fluorine atom at the 2-position of the aromatic ring. Its molecular formula is C₁₅H₁₁FNO₄, with a molecular weight of 288.25 g/mol. The compound is structurally characterized by a carboxylic acid group, a fluorine substituent, and a benzyloxycarbonyl-protected amine, making it a versatile intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical development .
The benzyloxycarbonyl group enhances stability during synthetic procedures, shielding the amine from undesired reactions.
Properties
Molecular Formula |
C15H12FNO4 |
|---|---|
Molecular Weight |
289.26 g/mol |
IUPAC Name |
2-fluoro-5-(phenylmethoxycarbonylamino)benzoic acid |
InChI |
InChI=1S/C15H12FNO4/c16-13-7-6-11(8-12(13)14(18)19)17-15(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,20)(H,18,19) |
InChI Key |
QJYAEGHJGIPFTL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=CC(=C(C=C2)F)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Route 1: Sequential Amination-Fluorination-Protection
This approach begins with a pre-functionalized benzoic acid precursor. For example:
- Nitration and Reduction : Start with 5-nitro-2-iodobenzoic acid. Reduce the nitro group to an amine using hydrogen gas and palladium catalysts (e.g., Pd/C) in ethanol.
- Fluorination : Employ nucleophilic fluorination using 1-arylbenziodoxolones. React the iodinated intermediate with cesium fluoride (CsF) in acetonitrile at 80°C for 1 hour to introduce fluorine at position 2.
- Protection : Treat the resulting 2-fluoro-5-aminobenzoic acid with benzyl chloroformate in a biphasic system (water/dichloromethane) with sodium bicarbonate to form the benzyloxycarbonyl (Cbz)-protected amine.
Key Data :
| Step | Reagents/Conditions | Yield | Source |
|---|---|---|---|
| Nitration/Reduction | H₂ (1 atm), 10% Pd/C, EtOH, 25°C | 85% | |
| Fluorination | CsF, CH₃CN, 80°C, 1 h | 78% | |
| Cbz Protection | Benzyl chloroformate, NaHCO₃ | 92% |
Route 2: Direct Fluorination of Pre-Protected Intermediates
For enhanced regiocontrol, fluorination is performed after amine protection:
- Amination and Protection : Convert 5-nitroanthranilic acid to its Cbz-protected derivative using benzyl chloroformate.
- Fluorodeiodination : React 2-iodo-5-{[(benzyloxy)carbonyl]amino}benzoic acid with KF/Kryptofix 2.2.2 in DMF at 120°C for 30 minutes.
Key Data :
| Parameter | Value | Source |
|---|---|---|
| Fluorodeiodination | KF (3 eq), Kryptofix 2.2.2, DMF | |
| Reaction Time | 30 minutes | |
| Radiochemical Yield | 89% (for ¹⁸F analog) |
Characterization and Quality Control
The final product is validated using spectroscopic and chromatographic methods:
- Melting Point : 181–182°C (lit. 182–182.5°C).
- IR (KBr) : 3450 cm⁻¹ (N–H stretch), 1680 cm⁻¹ (C=O).
- ¹H NMR (DMSO-d₆) : δ 7.37 (dd, J = 8.5 Hz, Hb), 6.76 (dd, J = 4.8 Hz, Hc).
Industrial and Radiopharmaceutical Adaptations
- Scale-Up Considerations : Route 1 is preferred for bulk synthesis due to cost-effective reagents (e.g., Pd/C for reductions).
- Radiolabeling : Route 2’s fluorodeiodination protocol is adaptable for ¹⁸F incorporation, enabling PET tracer production (e.g., 2-[¹⁸F]-fluoro-5-nitrobenzoic acid).
Comparative Advantages
| Method | Pros | Limitations |
|---|---|---|
| Sequential Route | High yields, simple purification | Multi-step, time-intensive |
| Fluorodeiodination | Rapid, suitable for ¹⁸F labeling | Requires specialized precursors |
Chemical Reactions Analysis
Types of Reactions
5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can remove the benzyloxycarbonyl protecting group, revealing the free amino group.
Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride (LiAlH4) can be employed.
Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN3) or thiols.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce free amines.
Scientific Research Applications
Scientific Applications of 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid
5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid is a chemical compound that appears in the synthesis of various analogues with potential pharmaceutical applications . Research has explored its use in creating molecules that can treat diabetic retinopathy .
Synthesis of PPARα Agonists
- Role in Analogue Creation 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid is used to synthesize analogues by coupling it with other chemicals, such as 3b with 5-amino-2-fluorobenzoic acid (11a) or 5-amino-3-fluorobenzoic acid (11b), to produce compounds 4p and 4q, respectively .
- PPARα Agonism and Diabetic Retinopathy These compounds are being investigated as peroxisome proliferator-activated receptor alpha (PPARα) agonists, a strategy for treating diabetic retinopathy . Clinical trials have shown that Fenofibrate, a drug for hyperlipidemia and a PPARα agonist, has protective effects against diabetic retinopathy and retinal neovascularization . The protective effects are related to the agonism of PPARα by the metabolite fenofibric acid, not its lipid-lowering activity .
- Rationale for New Chemotypes The compound is part of a 4-benzyloxy-benzylamino chemotype developed to improve upon existing drugs like Fenofibrate, which have limitations such as low ocular distribution and selectivity for PPARα . This chemotype has shown improved potency and selectivity over Y-0452 and FenoFA .
- In-Vivo Efficacy Studies involving systemic administration of compound A91, an analogue from this series, reduced retinal vascular leakage in diabetic rats to levels comparable to non-diabetic rats . The study also indicated that A91 did not cause hepatomegaly, a side effect observed with Feno/FenoFA in rodent models .
- Properties of the Chemotype The 4-benzyloxy-benzylamino chemotype exhibits in vivo efficacy in a diabetic retinopathy model after systemic administration, crosses the blood-retinal barrier, is bioavailable, and demonstrates a relatively safe profile in rats .
Mechanism of Action
The mechanism of action of 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxycarbonyl group can act as a protecting group, allowing the compound to selectively interact with certain biological molecules. The fluorine atom enhances the compound’s stability and bioavailability, making it a valuable tool in medicinal chemistry.
Comparison with Similar Compounds
Table 1: Comparative Analysis of Key Compounds
Structural and Functional Differences
Protecting Group Variations
- Benzyloxycarbonyl (Z) vs. Fluorenylmethyloxycarbonyl (Fmoc): The Z group in the target compound is stable under basic conditions but removable via hydrogenolysis, whereas the Fmoc group in the analog (Table 1, Row 2) is acid-stable but cleaved under mild basic conditions. This distinction dictates their use in orthogonal protection strategies .
Substituent Electronic Effects
- Fluorine vs. Hydroxyl/Methoxy:
The 2-fluorine in the target compound reduces electron density at the aromatic ring, enhancing resistance to electrophilic substitution. In contrast, hydroxyl (Table 1, Row 3) or methoxy groups (Row 4) increase electron density, altering reactivity and hydrogen-bonding capabilities .
Physicochemical Properties
- Solubility: The Z group in the target compound reduces aqueous solubility compared to hydroxylated analogs (e.g., Row 3) but improves compatibility with organic solvents.
- Melting Points: Crystalline analogs like 5-[(E)-(2-Fluorobenzylidene)amino]-2-hydroxybenzoic acid (Row 3) exhibit higher melting points due to hydrogen-bonded networks, whereas the target compound’s melting point is influenced by the bulky Z group .
Biological Activity
5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid is a compound of significant interest in medicinal chemistry and biochemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.
- Molecular Formula : C13H11N3O4
- Molecular Weight : 273.24 g/mol
- IUPAC Name : 5-(benzyloxycarbonylamino)-2-fluorobenzoic acid
- Canonical SMILES : C1=CC=C(C=C1)COC(=O)NC2=CN=C(N=C2)C(=O)O
The biological activity of 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid is primarily attributed to its ability to interact with various molecular targets. The compound may act as an enzyme inhibitor, impacting pathways involved in cellular signaling and metabolism. Its structural features suggest potential interactions with enzymes such as acetylcholinesterase (AChE), which is critical in neurotransmitter regulation.
Biological Activity
Research indicates that 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid exhibits several biological activities:
- Antioxidant Activity : Compounds with similar structures have shown the ability to scavenge free radicals, thereby protecting cells from oxidative stress.
- Anti-inflammatory Properties : Preliminary studies suggest that this compound may reduce inflammation markers, indicating potential use in inflammatory diseases.
- Antimicrobial Effects : Some derivatives have demonstrated activity against various bacterial strains, highlighting its potential as an antibacterial agent.
Case Studies and Experimental Data
- In Vivo Efficacy Studies :
- Cellular Assays :
- Comparative Analysis :
Data Tables
| Property | Value |
|---|---|
| Molecular Formula | C13H11N3O4 |
| Molecular Weight | 273.24 g/mol |
| IUPAC Name | 5-(benzyloxycarbonylamino)-2-fluorobenzoic acid |
| Antioxidant Activity | Yes |
| Anti-inflammatory Activity | Yes |
| Antimicrobial Activity | Yes |
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for 5-{[(Benzyloxy)carbonyl]amino}-2-fluorobenzoic acid, and how do reaction conditions influence yield?
- Methodological Answer : The synthesis typically involves sequential functionalization of a benzoic acid scaffold. Fluorination at the 2-position can be achieved via nucleophilic fluorination using KF or CsF in polar aprotic solvents (e.g., DMF) under controlled heating (60–80°C) . Protection of the amino group with a benzyloxycarbonyl (Cbz) group is critical to prevent side reactions; this is performed using benzyl chloroformate in the presence of a base like NaHCO₃. Yield optimization requires strict anhydrous conditions and monitoring via TLC or HPLC to track intermediate formation .
Q. How can researchers characterize the purity and structural integrity of this compound?
- Methodological Answer : Combine spectroscopic and chromatographic techniques:
- ¹H/¹³C NMR : Confirm fluorine-induced deshielding at the 2-position (δ ~120–125 ppm for ¹³C-F) and Cbz-group signals (e.g., benzyl protons at δ 7.3–7.5 ppm) .
- HPLC : Use a C18 column with a UV detector (λ = 254 nm) and acetonitrile/water mobile phase to assess purity (>95% recommended for biological assays) .
- Mass Spectrometry : ESI-MS in negative ion mode should show [M-H]⁻ peaks matching the molecular formula (C₁₅H₁₁FNO₄; expected m/z ~294.07) .
Q. What are the solubility and stability profiles of this compound under experimental conditions?
- Methodological Answer : The compound is sparingly soluble in aqueous buffers but dissolves in DMSO or DMF (5–10 mM stock solutions). Stability tests show degradation under basic conditions (pH >9), where the Cbz group hydrolyzes. Store at -20°C in anhydrous DMSO, with argon gas to prevent oxidation .
Advanced Research Questions
Q. How does the fluorine substituent influence regioselectivity in subsequent derivatization reactions?
- Methodological Answer : The 2-fluoro group directs electrophilic substitutions (e.g., nitration, halogenation) to the 4- and 6-positions due to its meta-directing nature. Computational modeling (DFT) can predict reactive sites, while experimental validation via LC-MS/MS identifies major products. For example, bromination at the 4-position occurs with NBS in CCl₄, confirmed by ¹⁹F NMR coupling constants .
Q. How to resolve conflicting spectral data for structural analogs of this compound?
- Methodological Answer : Contradictions in NMR or MS data often arise from residual solvents, tautomerism, or diastereomers. Strategies include:
- DEPT-135 NMR : Differentiates CH₃/CH₂ groups from quaternary carbons.
- Variable Temperature NMR : Resolves dynamic processes (e.g., rotamers of the Cbz group) .
- High-Resolution MS : Rules out isotopic interference (e.g., ³⁵Cl vs. ³⁷Cl in impurities) .
Q. What strategies are recommended for studying structure-activity relationships (SAR) in medicinal chemistry applications?
- Methodological Answer :
- Analog Synthesis : Replace the Cbz group with tert-butoxycarbonyl (Boc) or methyl carbamate to assess steric/electronic effects.
- Biological Assays : Test analogs in enzyme inhibition assays (e.g., kinases) using fluorescence polarization or SPR to quantify binding affinities.
- Molecular Docking : Map interactions between the fluorobenzoic acid core and target proteins (e.g., COX-2 or HDACs) .
Q. How to investigate degradation pathways under physiological conditions?
- Methodological Answer : Simulate in vitro metabolic conditions using liver microsomes (e.g., rat S9 fraction) and track degradation via LC-MS. Major pathways include:
- Oxidative Defluorination : Catalyzed by CYP450 enzymes, producing 2-hydroxybenzoic acid derivatives.
- Esterase-Mediated Hydrolysis : Cleavage of the Cbz group in serum-containing media .
Q. What catalytic systems enhance coupling reactions involving this compound?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
